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Compound of Interest

Compound Name: GSK180

Cat. No.: B607769 Get Quote

For immediate release – Researchers and laboratory personnel now have access to a

comprehensive guide on the proper disposal procedures for GSK180, a potent inhibitor of

kynurenine 3-monooxygenase. This guide provides essential safety and logistical information to

ensure the safe handling and disposal of this research chemical.

GSK180, with the formal name 5,6-dichloro-2-oxo-3(2H)-benzoxazolepropanoic acid, is a solid

substance used in laboratory research.[1] While a specific Safety Data Sheet (SDS) from one

supplier indicates that GSK180 is not classified as a hazardous substance or mixture, it is

crucial to note that the toxicological properties of this compound have not been fully

investigated. Therefore, adherence to precautionary disposal measures is essential to ensure

personnel safety and environmental protection.

GSK180 Chemical and Physical Properties
A clear understanding of the chemical and physical properties of GSK180 is fundamental to its

safe handling and disposal. The following table summarizes key data for this compound.
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Property Value

CAS Number 1799725-26-0

Molecular Formula C₁₀H₇Cl₂NO₄

Formula Weight 276.1 g/mol

Appearance A solid

Purity ≥95%

Solubility Soluble in DMSO (≥10 mg/ml)

Storage -20°C

Step-by-Step Disposal Protocol
Given that GSK180 is a halogenated organic compound, specific disposal procedures must be

followed. Halogenated solvents and waste should be segregated from non-halogenated waste

streams to ensure proper treatment and disposal, which typically involves incineration at a

regulated hazardous waste facility.[2][3][4]

Experimental Protocol for the Disposal of GSK180:

Segregation: At the point of generation, collect all waste containing GSK180, including pure

compound, contaminated labware (e.g., pipette tips, vials), and solutions, in a designated

and clearly labeled waste container. This container must be specifically marked for

"Halogenated Organic Waste."[2][4][5]

Container Labeling: The waste container must be labeled with a "Hazardous Waste" tag.[2]

The label should clearly identify the contents, including the name "GSK180" and its

concentration. A running list of all constituents and their approximate percentages should be

maintained.[3]

Container Integrity: Use a container that is in good condition, compatible with the chemical

waste, and has a secure, tightly sealing lid to prevent leaks or spills.[5] The container should

be kept closed except when adding waste.[2][5]
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Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be in a cool, dry, and well-ventilated location, away from

incompatible materials.[2][5]

Aqueous Solutions: Do not dispose of aqueous solutions containing GSK180 down the drain.

All liquid waste containing this compound must be collected as halogenated organic waste.

Spill Cleanup: In the event of a spill, contain the leak and absorb the material with an inert

absorbent. Place all contaminated materials, including personal protective equipment (PPE),

into a sealed bag and label it as hazardous waste for disposal.[2]

Waste Pickup: Once the waste container is full or ready for disposal, arrange for its collection

by your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor. Follow your institution's specific procedures for

requesting a waste pickup.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GSK180.
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GSK180 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b607769?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b607769?utm_src=pdf-body
https://www.benchchem.com/product/b607769?utm_src=pdf-body-img
https://www.benchchem.com/product/b607769?utm_src=pdf-body
https://www.benchchem.com/product/b607769?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. campusoperations.temple.edu [campusoperations.temple.edu]

3. 7.2 Organic Solvents [ehs.cornell.edu]

4. bucknell.edu [bucknell.edu]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

To cite this document: BenchChem. [Proper Disposal of GSK180: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607769#gsk180-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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